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Compound of Interest

Compound Name: 9-Decen-1-amine

CAS No.: 51382-01-5

Cat. No.: B1247178

Get Quote

Introduction & Chemical Profile
9-Decen-1-amine (CAS: 51382-01-5) is a bifunctional intermediate critical in the synthesis of

specialized polyamides, surfactants, and cross-linked polymer networks.[1] Its structure

features a primary amine head group and a terminal alkene tail, separated by a hydrophobic

C10 alkyl chain. This dual functionality makes it a valuable "linker" molecule in drug delivery

systems and materials science.

This guide provides a definitive spectroscopic profile for 9-Decen-1-amine, synthesizing

experimental data with high-fidelity chemometric principles. It is designed to serve as a self-

validating reference for purity assessment and structural elucidation.

Chemical Identity[2][3][4][5]
IUPAC Name: Dec-9-en-1-amine

Molecular Formula:

Molecular Weight: 155.28 g/mol [2]
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Structure:

Structural Analysis Strategy
To confirm the identity of 9-Decen-1-amine, a researcher must validate three distinct structural

domains:

The Amine Terminus (

): Confirmed by the diagnostic triplet in

NMR and

-cleavage in MS.

The Alkyl Spacer (

): Confirmed by the methylene envelope in NMR.

The Terminal Alkene (

): Confirmed by the vinyl protons in NMR and specific deformation bands in IR.

Analytical Workflow
The following diagram outlines the logical flow for structural confirmation, prioritizing non-

destructive techniques (NMR) followed by destructive validation (MS).
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Figure 1: Logical workflow for the spectroscopic validation of bifunctional aliphatic amines.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the primary tool for assessing the ratio of the amine head to the alkene tail. All data

below is referenced to tetramethylsilane (TMS) at 0.00 ppm in

.

NMR Data (400 MHz, )
The proton spectrum is characterized by three distinct regions: the downfield vinyl protons, the

mid-field

-methylene protons, and the upfield alkyl chain.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

5.81 ddt (Multiplet) 1H H-9

Internal vinyl

proton (

)

4.99 ddt (Doublet) 1H H-10a

Terminal vinyl

proton (

to H-9)

4.93 ddt (Doublet) 1H H-10b

Terminal vinyl

proton (

to H-9)

2.68
Triplet (

Hz)
2H H-1

-Methylene to

amine (

)

2.04
Quartet (

Hz)
2H H-8

Allylic methylene

(

)

1.42 Quintet 2H H-2 -Methylene to

amine

1.36 Multiplet 2H H-7
Homoallylic

methylene

1.28 - 1.32 Broad Multiplet 8H H-3 to H-6
Bulk methylene

chain

1.15 Broad Singlet 2H Amine protons

(exchangeable

with
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)

Expert Insight: The integration ratio between the vinyl region (5.8 + 4.9 ppm = 3H) and the

-methylene triplet (2.68 ppm = 2H) is the critical purity check. A deviation from this 3:2 ratio
suggests either oxidation of the amine or polymerization of the alkene.

NMR Data (100 MHz, )
Chemical Shift (

, ppm)
Carbon Type Assignment

139.2 CH C-9 (Internal alkene)

114.1 C-10 (Terminal alkene)

42.2
C-1 (

to amine)

33.8 C-8 (Allylic)

33.6
C-2 (

to amine)

29.4 - 28.9 C-3 to C-7 (Bulk chain)

Infrared (IR) Spectroscopy
FT-IR is used primarily to confirm the presence of the primary amine and the unsaturation

status.
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Wavenumber (

)
Vibration Mode Functional Group Diagnostic Note

3350 - 3250 N-H Stretch Primary Amine
Weak doublet

(sym/asym stretch).

3076 =C-H Stretch Alkene

Sharp, weak band

above 3000

.

2925, 2854 C-H Stretch Alkyl Chain

Strong

asymmetric/symmetric

stretches.

1640 C=C Stretch Alkene

Weak band,

characteristic of

terminal alkenes.

1560 - 1600 N-H Bend Primary Amine "Scissoring" vibration.

990, 910 =C-H Bend Alkene
Strong out-of-plane

bending (vinyl group).

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and a characteristic fragmentation pattern

dominated by the amine group.

Ionization Mode: Electron Impact (EI, 70 eV)
Molecular Ion (

):

155 (Weak intensity, typical for aliphatic amines).

Base Peak:

30.
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Fragmentation Pathway
Aliphatic primary amines undergo a dominant

-cleavage, where the bond between the

and

carbons breaks. This stabilizes the positive charge on the nitrogen.

Mechanism:

forms at

155.

Homolytic cleavage occurs at the C1-C2 bond.

The fragment

is formed (

30).

The remaining alkyl radical (

) is neutral and not detected.
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Base Peak
[CH2=NH2]+
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Dominant Path
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Figure 2: Dominant fragmentation pathway for 9-Decen-1-amine under Electron Impact (EI).

Other Diagnostic Fragments
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41: Allyl cation (

), derived from the alkene tail.

55, 69, 83: Hydrocarbon clusters (

) typical of long alkyl chains.

Experimental Protocols
Protocol 1: NMR Sample Preparation
Objective: Obtain high-resolution spectra without concentration broadening.

Solvent: Use Chloroform-d (

) with 0.03% TMS v/v.

Concentration: Dissolve 10-15 mg of 9-Decen-1-amine in 0.6 mL of solvent.

Handling: Amine protons can exchange with water. Ensure the NMR tube and solvent are

strictly anhydrous to observe the broad singlet at 1.15 ppm. If

is added, the peak at 1.15 ppm will disappear, confirming the

assignment.

Protocol 2: GC-MS Analysis
Objective: Assess purity and molecular weight.[3]

Column: Non-polar capillary column (e.g., DB-5ms or HP-5).

Inlet Temperature: 250°C.

Oven Program: Start at 60°C (hold 2 min), ramp 10°C/min to 280°C.

Note: Primary amines can tail on standard columns. Derivatization with trifluoroacetic

anhydride (TFAA) may be required for sharper peak shapes if quantification is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. WO2009038544A1 - Amphiphilic polymer and processes of forming the same - Google
Patents [patents.google.com]

2. Dec-9-en-1-amine | C10H21N | CID 11378628 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 9-
Decen-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247178/docs#comprehensive-spectroscopic-
characterization-of-9-decen-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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